1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene

• IUPAC Name: 1-ethoxy-4-(4-pentylcyclohexyl)benzene
• InChI: InChI=1S/C19H30O/c1-3-5-6-7-16-8-10-17(11-9-16)18-12-14-19(15-13-18)20-4-2/h12-17H,3-11H2,1-2H3
• InChI Key: GJHKWLSRHNWTAN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2=CC=C(C=C2)OCC
• Molecular Formula: C19H30O
• DSSTOX Substance ID: DTXSID601004819
• Molecular Weight: 274.4 g/mol
• CAS RN: 84540-32-9

Description

“1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene” seems to be a complex organic compound. Similar compounds like “1-(trans-4-Pentylcyclohexyl)-4-[(4-propoxyphenyl)ethynyl]benzene” and “4-(trans-4-Pentylcyclohexyl)benzonitrile” are known to be used in the field of liquid crystals.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene” would depend on its exact molecular structure. Some similar compounds have been found to have a density of around 1.0 g/cm³ and a boiling point of around 513.4°C.

Scientific Research Applications

Liquid Crystal Technology

• The dispersion studies of liquid crystal compounds similar to "1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene" in binary mixtures with ionic liquids have revealed their potential for device development applications. The morphology and properties of these mixtures, including their excitation by electric signals, suggest uses in creating nematic droplets dispersed in ionic liquids for wide temperature range applications, indicating their significance in developing advanced liquid crystal displays and other devices (Srivastava et al., 2015).

Organic Synthesis and Characterization

• Research on the synthesis of compounds structurally related to "1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene" demonstrates their utility in organic synthesis, serving as intermediates for creating liquid crystal materials. Such studies offer insights into optimizing reaction conditions for achieving high yields and discuss the structural characterization of these compounds, highlighting their importance in synthetic organic chemistry and materials science (Sun Hong-jie, 2005).

Photophysical Properties

• Investigations into the photophysical properties of molecules structurally similar to "1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene" have illuminated their potential in photochemical applications. Studies focusing on photoinduced intramolecular charge transfer phenomena in related compounds provide a foundation for understanding how structural modifications can influence their photophysical behavior, with implications for designing optoelectronic materials (Yang et al., 2004).

Gelation and Self-assembly

• Research on 1-alkoxy-4-(2-perfluoroalkyl)ethoxybenzenes, compounds with structural similarities to "1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene," has explored their ability to gelatinize organic solvents. This property is of interest for applications in creating stable gels for various uses, from materials science to pharmaceutical formulations. The gelation ability and the physico-chemical properties of these compounds suggest their versatility in material applications (Morita et al., 2005).

Mechanism of Action

The mechanism of action would depend on the specific application of “1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene”. For example, if it’s used as a liquid crystal, it might align in a certain way under an electric field.

Safety and Hazards

The safety and hazards associated with “1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene” would depend on its exact properties. It’s always important to handle chemicals with appropriate safety measures.

Future Directions

The future directions for “1-(trans-4-Pentylcyclohexyl)-4-ethoxybenzene” would likely depend on its specific applications. For example, if it’s used in liquid crystals, future research might focus on improving its performance or finding new applications.